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Compound of Interest

Compound Name: Methyl acetoacetate sodium salt

Cat. No.: B7798979

Get Quote

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Overview & Physicochemical Profiling
Methyl acetoacetate sodium salt is a highly versatile, pre-formed enolate building block

critical for carbon-carbon bond formation, Claisen condensations, and Michael additions ()[1].

By utilizing the isolated sodium salt rather than generating the enolate in situ, researchers can

achieve precise stoichiometric control in complex synthetic pathways. However, its ionic nature

and hygroscopicity demand strict handling protocols.

Table 1: Physicochemical Properties & Storage Metrics
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Parameter Specification
Causality / Experimental
Impact

CAS Number 34284-28-1
Unique identifier for the

monosodium salt derivative[2].

Molecular Formula C5H7NaO3
Sodium cation paired with the

deprotonated enolate[2].

Molecular Weight 138.10 g/mol

Essential for exact

stoichiometric calculations in

C-C coupling[2].

Storage Temp. 2-8°C

Suppresses the kinetic rate of

ambient thermal

degradation[3].

Hydrolytic Sensitivity
High (Forms reversible

hydrates)

Readily absorbs atmospheric

moisture, requiring inert

handling[2].

Solubility Water, DMF, DMSO

High polarity necessitates

polar aprotic solvents for

organic reactions[1].

Troubleshooting FAQs: Storage & Stability
Q: Why must methyl acetoacetate sodium salt be stored strictly at 2-8°C? A: While the pre-

formed enolate is thermodynamically stable, it is kinetically susceptible to slow degradation

pathways—specifically decarboxylation and hydrolysis—when exposed to ambient heat and

trace moisture over time[4]. Storing the reagent at 2-8°C (refrigerated) lowers the thermal

energy available for these side reactions, thereby extending its shelf-life and preserving its

nucleophilicity for downstream alkylation.

Q: The technical data mentions a high "hydrolytic sensitivity rating." What is the mechanistic

consequence if the salt is left exposed to air? A: Methyl acetoacetate sodium salt is highly

hygroscopic. When exposed to atmospheric moisture, it forms reversible hydrates ()[2].

Mechanistically, the absorbed water acts as a proton source, quenching the enolate to form

neutral methyl acetoacetate and sodium hydroxide. This destroys the reagent's utility as a
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nucleophile. If your reagent has clumped into a sticky, fused mass, it has likely undergone

protonation and should be discarded.

Troubleshooting FAQs: Handling & Weighing
Q: How do I weigh this material without it absorbing moisture from the air? A: The causality of

moisture absorption in the lab is directly tied to temperature differentials. Opening a cold bottle

immediately in a warm laboratory causes rapid condensation of atmospheric water directly onto

the salt.

The Solution: You must employ a strict temperature equilibration step.

Remove the sealed bottle from 2-8°C storage.

Place the intact, sealed bottle inside a desiccator for 1-2 hours to equilibrate to room

temperature.

Once equilibrated, transfer the bottle to a glovebox or use a Schlenk line with a positive

argon counter-flow for weighing.

Troubleshooting FAQs: Reaction Optimization
Q: My alkylation reaction shows poor yield and unexpected O-alkylation byproducts. What went

wrong? A: This is a classic issue of ion-pairing and solvent selection.

Causality: The sodium cation (Na⁺) coordinates tightly with the hard oxygen atom of the

enolate. If you use a non-polar or moderately polar solvent (like THF), this tight ion-pair

remains intact, sterically hindering the carbon atom and forcing the electrophile to attack the

oxygen (yielding O-alkylation).

Correction: Switch to a highly polar aprotic solvent like[5]. DMF strongly solvates the Na⁺

cation, separating the ion pair. This frees the softer enolate carbon to act as the primary

nucleophile, driving the reaction toward the desired C-alkylation[1].

Self-Validating Experimental Protocol: Standard C-
Alkylation
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This protocol incorporates self-validating visual cues to ensure the integrity of the methyl
acetoacetate sodium salt before committing expensive electrophiles to the reaction.

Step-by-Step Methodology:

Apparatus Preparation: Flame-dry a 2-neck round-bottom flask under vacuum. Backfill with

dry Argon. Repeat three times to ensure a strictly anhydrous environment.

Reagent Loading: Under a positive flow of Argon, rapidly transfer the room-temperature-

equilibrated methyl acetoacetate sodium salt (1.0 equiv) into the flask.

Solvent Addition & Validation: Inject anhydrous DMF (to achieve a 0.5 M concentration) via a

sterile syringe. Stir at room temperature for 5 minutes.

Self-Validation Check: The solution must be completely clear. If the solution is cloudy or

contains insoluble white particulates, the salt has degraded into sodium

carbonate/hydroxide via prior moisture exposure. Do not proceed if cloudy.

Electrophile Addition: Cool the clear enolate solution to 0°C using an ice bath. Add the alkyl

halide (1.1 equiv) dropwise via syringe to control the exothermic C-C bond formation[2].

Reaction Progression: Remove the ice bath and allow the reaction to warm to room

temperature. Monitor the consumption of the alkyl halide via TLC.

Quenching: Once complete, quench the reaction by adding saturated aqueous NH₄Cl.

Causality: NH₄Cl is mildly acidic. It neutralizes any unreacted enolate without being harsh

enough to hydrolyze the newly formed ester linkages in your product.

Workflow Visualization
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1. Storage
(2-8°C, Sealed)

2. Equilibrate to RT
(In Desiccator)

 Prevents condensation

3. Transfer to Glovebox
(Inert Atmosphere)

 Maintains dryness

Moisture
Exposure?

Enolate Protonation
(Yield Loss)

 Yes (Ambient Air)

4. Dissolve in Anhydrous
Solvent (e.g., DMF)

 No (Strict Argon/N2)

5. Successful C-Alkylation

 High Nucleophilicity

Click to download full resolution via product page

Workflow for handling moisture-sensitive methyl acetoacetate sodium salt to prevent

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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